Cas no 313527-38-7 (2-(3-Methoxy-phenyl)-benzooxazol-5-ylamine)

2-(3-Methoxy-phenyl)-benzooxazol-5-ylamine is a benzooxazole derivative featuring a methoxy-substituted phenyl group at the 2-position and an amine functional group at the 5-position. This compound is of interest in pharmaceutical and materials research due to its structural versatility, which allows for further functionalization and potential applications in drug discovery or optoelectronic materials. The methoxy group enhances solubility and electronic properties, while the amine moiety provides a reactive site for derivatization. Its well-defined aromatic system makes it suitable for studies involving fluorescence or as a building block in heterocyclic chemistry. High purity and stability under standard conditions ensure reliable performance in synthetic applications.
2-(3-Methoxy-phenyl)-benzooxazol-5-ylamine structure
313527-38-7 structure
Product Name:2-(3-Methoxy-phenyl)-benzooxazol-5-ylamine
CAS No:313527-38-7
MF:C14H12N2O2
MW:240.257283210754
MDL:MFCD00991832
CID:300991
PubChem ID:736011
Update Time:2025-06-28

2-(3-Methoxy-phenyl)-benzooxazol-5-ylamine Chemical and Physical Properties

Names and Identifiers

    • 5-Benzoxazolamine,2-(3-methoxyphenyl)-
    • 2-(3-Methoxy-phenyl)-benzooxazol-5-ylamine
    • AC1LEH5I
    • BB_SC-4051
    • CTK4G6917
    • MolPort-000-998-581
    • Oprea1_492385
    • Oprea1_564447
    • SR-01000462050
    • 2-(3-methoxy-phenyl)-benzooxazole-5-ylamine
    • LS-02146
    • BB 0244999
    • SR-01000462050-1
    • MFCD00991832
    • 2-(3-Methoxyphenyl)benzo[d]oxazol-5-amine
    • AKOS000108585
    • 2-(3-methoxyphenyl)-1,3-benzoxazol-5-amine
    • Cambridge id 5947436
    • CCG-18382
    • DTXSID50352905
    • 313527-38-7
    • MDL: MFCD00991832
    • Inchi: 1S/C14H12N2O2/c1-17-11-4-2-3-9(7-11)14-16-12-8-10(15)5-6-13(12)18-14/h2-8H,15H2,1H3
    • InChI Key: MUPPQVXJEWJYFB-UHFFFAOYSA-N
    • SMILES: O1C(C2C=CC=C(C=2)OC)=NC2C=C(C=CC1=2)N

Computed Properties

  • Exact Mass: 240.08996
  • Monoisotopic Mass: 240.09
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 287
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 61.3Ų

Experimental Properties

  • Density: 1.257
  • Boiling Point: 411.9°C at 760 mmHg
  • Flash Point: 202.9°C
  • Refractive Index: 1.653
  • PSA: 61.28

2-(3-Methoxy-phenyl)-benzooxazol-5-ylamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
010326-500mg
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313527-38-7
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Chemenu
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$704 2021-06-17
Fluorochem
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£205.00 2022-02-28
Fluorochem
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£715.00 2022-02-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.
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2-(3-Methoxy-phenyl)-benzooxazol-5-ylamine
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TRC
M945553-5mg
2-(3-Methoxy-phenyl)-benzooxazol-5-ylamine
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$ 50.00 2022-06-03
TRC
M945553-10mg
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$ 65.00 2022-06-03
TRC
M945553-50mg
2-(3-Methoxy-phenyl)-benzooxazol-5-ylamine
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$ 95.00 2022-06-03
Chemenu
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$*** 2023-03-31
abcr
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2-(3-Methoxyphenyl)-1,3-benzoxazol-5-amine
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